
Capmatinib clinical response MET amplification
GCN

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Capmatinib Hydrochloride

CAS No.: 1865733-40-9

Cat. No.: S9103187

Get Quote

Efficacy of Capmatinib by MET Gene Copy Number

The table below summarizes key efficacy data from clinical studies, demonstrating that higher MET GCN is

generally associated with a better response to capmatinib.

MET Status / Patient
Group

Study Type
Objective
Response
Rate (ORR)

Median
Progression-Free
Survival (mPFS)

Source Study /
Context

MET GCN ≥6 Phase II
Clinical Trial

47% [1] 9.3 months [1] GEOMETRY mono-
1 (NCT02414139)

MET GCN ≥10 Clinical Trial
Subgroup

50% [2] Information not
available

National Cancer
Center, Korea

All MET
Amplification (de
novo & acquired)

Real-World
Study

Information not
available

8.1 months (median
rwPFS) [3]

Multi-center
retrospective

analysis

All Comers (Various
MET dysregulations)

Phase I

Clinical Trial

20% [1] Information not

available

Initial dose-

expansion trial
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Safety and Comparative Profile of MET-TKIs

This table provides a comparative overview of the safety profile of capmatinib, including data on its use in

combination therapies to overcome resistance.

Aspect Key Findings Context

Common Adverse
Events

Nausea (42%), peripheral edema (33%), vomiting
(31%). Most events were mild to moderate [1].

Initial phase I dose-
expansion trial

Safety in
Combination
Therapy

Capmatinib + EGFR-TKI showed a lower rate of
severe (≥Grade 3) treatment-related adverse events

(30.0%) compared to savolitinib (46.7%) or tepotinib
(41.2%) combinations [4].

Systematic Review &
Meta-Analysis

Hepatotoxicity
Profile

Capmatinib-based combination therapy demonstrated
numerically lower incidence of increased AST/ALT

levels versus savolitinib and tepotinib combinations
[4].

Systematic Review &
Meta-Analysis

Pharmacokinetic
Advantage

Capmatinib is absorbed more quickly and has higher
systemic exposure than other Type Ib MET inhibitors

(tepotinib, savolitinib). Its exposure is minimally
impacted by food, facilitating dosing [5].

Narrative Review of
Pharmacokinetics

Detailed Experimental Protocols from Key Studies

To support the data presented above, here are the methodologies from the pivotal clinical trials.

GEOMETRY Mono-1 Phase II Trial (NCT02414139):

Objective: To explore the antitumor activity of capmatinib in patients with MET-dysregulated
NSCLC.

Patient Selection: Adults with advanced NSCLC harboring MET dysregulation, defined as MET
exon 14 skipping mutations (METex14) or MET amplification (GCN ≥5 or MET/CEP7 ratio ≥2.0).

Many patients were heavily pre-treated [1] [6].
Intervention: Oral capmatinib at 400 mg twice daily (tablet formulation) [1].
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Endpoint Assessment: The primary efficacy endpoint was overall response rate (ORR) per

RECIST v1.1, assessed by both investigator and blinded independent review. MET status was
analyzed centrally where possible [1].

Multi-center Real-World Study (2025):

Objective: To investigate capmatinib's efficacy in a real-world setting for patients with de novo
(present at diagnosis) or acquired MET amplification [3].

Study Design: A retrospective analysis of patient data from 5 centers.
Patient Population: Enrolled 14 patients for whom MET GCN was recorded (4 with GCN ≤5

and 6 with GCN >5) [3].
Endpoint Assessment: The primary endpoint was real-world progression-free survival

(rwPFS), evaluated using Kaplan-Meier analysis [3].

MET Signaling Pathway and Research Workflow

The diagrams below illustrate the mechanistic role of MET and a general workflow for the clinical studies

cited.
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Clinical Research Workflow for Capmatinib
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Key Insights for Researchers

Biomarker Strategy: The data strongly supports MET GCN as a predictive biomarker. Enriching

trial populations for patients with a GCN ≥6 appears optimal for identifying those most likely to
respond to capmatinib therapy [1].

Combination Therapy for Resistance: A prominent strategy to overcome acquired resistance to
EGFR-TKIs mediated by MET amplification is combining a MET-TKI with an EGFR-TKI. A 2025 meta-

analysis confirms this is a promising approach, with combinations involving a third-generation EGFR-
TKI (e.g., osimertinib) showing enhanced survival benefits [4].

Emerging Research on Resistance: Early-phase trials are exploring novel combinations, such as
capmatinib plus the MEK inhibitor trametinib, to overcome resistance that develops to MET-TKI

monotherapy, often driven by MAPK pathway reactivation [7].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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